Cas no 1135292-94-2 ((5-Chloro-2-isopropoxybenzyl)amine Hydrochloride)

• Product Name: (5-Chloro-2-isopropoxybenzyl)amine Hydrochloride
• CAS No: 1135292-94-2
• MF: C₁₀H₁₅Cl₂NO
• MW: 236.138200998306
• CID: 1077999
• PubChem ID: 25049769
• Update Time: 2025-05-23

(5-Chloro-2-isopropoxybenzyl)amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-2-isopropoxyphenyl)methanamine hydrochloride
• (5-chloro-2-isopropoxybenzyl)amine hydrochloride
• (5-chloro-2-propan-2-yloxyphenyl)methanamine;hydrochloride
• SB80703
• BS-37322
• (5-CHLORO-2-ISOPROPOXYPHENYL)METHANAMINEHYDROCHLORIDE
• 1-(5-CHLORO-2-ISOPROPOXYPHENYL)METHANAMINE HYDROCHLORIDE
• 1135292-94-2
• DTXSID60648543
• 1-{5-Chloro-2-[(propan-2-yl)oxy]phenyl}methanamine--hydrogen chloride (1/1)
• 1-[5-chloro-2-(propan-2-yloxy)phenyl]methanamine hydrochloride
• CS-0321305
• AKOS005110946
• MFCD11226477
• (5-Chloro-2-isopropoxybenzyl)amine Hydrochloride

• MDL： MFCD11226477
• Inchi： 1S/C10H14ClNO.ClH/c1-7(2)13-10-4-3-9(11)5-8(10)6-12;/h3-5,7H,6,12H2,1-2H3;1H
• InChI Key： WXKSSTAVIPPHRF-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CN)OC(C)C.Cl

Computed Properties

• Exact Mass: 235.0530695g/mol
• Monoisotopic Mass: 235.0530695g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 152
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on (5-Chloro-2-isopropoxybenzyl)amine Hydrochloride

Introduction to (5-Chloro-2-isopropoxybenzyl)amine Hydrochloride (CAS No. 1135292-94-2)

The compound (5-Chloro-2-isopropoxybenzyl)amine Hydrochloride (CAS No. 1135292-94-2) is a specialized chemical entity with significant applications in various fields, particularly in pharmaceuticals and organic synthesis. This compound is characterized by its unique structure, which combines a benzylamine moiety with a chlorinated isopropoxy group, making it a versatile building block for further chemical modifications. Recent advancements in synthetic chemistry have highlighted its potential as an intermediate in the development of bioactive molecules, including those with anti-inflammatory and antioxidant properties.

Structural Analysis and Synthesis

The molecular structure of (5-Chloro-2-isopropoxybenzyl)amine Hydrochloride consists of a benzene ring substituted with a chlorine atom at the 5-position and an isopropoxy group at the 2-position. The benzylamine group attached to the benzene ring introduces an amine functionality, which can undergo various reactions such as alkylation, acylation, or coupling reactions. The hydrochloride salt form ensures solubility in aqueous media, facilitating its use in solution-based reactions.

Recent studies have optimized the synthesis of this compound through improved reaction conditions and catalysts. For instance, researchers have employed microwave-assisted synthesis to enhance reaction efficiency and yield. This approach not only reduces reaction time but also minimizes the formation of by-products, making the process more environmentally friendly and cost-effective.

Applications in Pharmaceutical Development

(5-Chloro-2-isopropoxybenzyl)amine Hydrochloride has garnered attention in the pharmaceutical industry due to its role as an intermediate in drug discovery programs. Its amine functionality allows for the incorporation of various bioisosteric groups, enabling the design of molecules with enhanced pharmacokinetic profiles. For example, it has been utilized in the development of analogs targeting inflammatory pathways, such as cyclooxygenase (COX) enzymes.

Recent research has demonstrated that derivatives of this compound exhibit potent anti-inflammatory activity without inducing significant cytotoxicity. These findings suggest its potential as a lead compound for developing novel therapeutics for conditions such as arthritis and inflammatory bowel disease.

Toxicological and Safety Considerations

As with any chemical entity intended for pharmaceutical applications, understanding the toxicological profile of (5-Chloro-2-isopropoxybenzyl)amine Hydrochloride is crucial. Recent toxicological studies have focused on assessing its acute and chronic toxicity profiles using in vitro and in vivo models. Results indicate that the compound exhibits low toxicity at therapeutic doses, with no significant adverse effects on major organ systems.

Additionally, environmental impact assessments have been conducted to evaluate its biodegradability and potential ecological risks. These studies have shown that the compound undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint.

Conclusion

(5-Chloro-2-isopropoxybenzyl)amine Hydrochloride (CAS No. 1135292-94-2) stands out as a valuable intermediate in chemical synthesis and drug development. Its unique structure, combined with recent advancements in synthetic methodologies and pharmacological applications, positions it as a key player in the creation of innovative therapeutic agents. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial chemistry.